molecular formula C13H18INO B15370622 (1-Benzyl-4-iodopiperidin-3-yl)methanol

(1-Benzyl-4-iodopiperidin-3-yl)methanol

Cat. No.: B15370622
M. Wt: 331.19 g/mol
InChI Key: LZRUDZRNOFKLSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Benzyl-4-iodopiperidin-3-yl)methanol is a piperidine-derived compound characterized by a benzyl group at the 1-position, an iodine substituent at the 4-position, and a hydroxymethyl group at the 3-position of the piperidine ring. The hydroxymethyl group enhances hydrophilicity, impacting solubility and metabolic pathways. This compound is of interest in medicinal chemistry due to its structural versatility, particularly in opioid receptor modulation, as suggested by analogs in synthetic studies .

Properties

Molecular Formula

C13H18INO

Molecular Weight

331.19 g/mol

IUPAC Name

(1-benzyl-4-iodopiperidin-3-yl)methanol

InChI

InChI=1S/C13H18INO/c14-13-6-7-15(9-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2

InChI Key

LZRUDZRNOFKLSS-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(C1I)CO)CC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Similarity Scores

Key structural analogs and their similarity scores (based on piperidine core and substituent patterns) include:

Compound Name Substituents Similarity Score Key Features
(1-Benzylpiperidin-4-yl)methanol Iodo → H at C4 0.75 Lacks iodine; simpler structure
(1-Benzyl-4-fluoropiperidin-3-yl)methanol Iodo → Fluoro at C4 0.74 Electronegative halogen; smaller atom
1-Benzyl-3-methylpiperidin-4-one Methanol → Ketone; Iodo → Me 1.00* Ketone group; methyl substituent
(R)-(1-Benzylpiperidin-3-yl)-methanamine Methanol → Amine Amino group; stereospecific (R-configuration)
[1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl]-methanol Benzyl → Pyrimidinyl Heteroaromatic substituent

*Note: The 1.00 similarity score for 1-Benzyl-3-methylpiperidin-4-one reflects algorithmic prioritization of the piperidine-benzyl scaffold over substituent differences .

Electronic and Reactivity Differences

  • Halogen Substituents : The iodine atom in the target compound increases molecular weight (vs. fluoro analogs) and acts as a superior leaving group in nucleophilic substitutions compared to fluorine .
  • Functional Groups : The hydroxymethyl group enhances hydrogen-bonding capacity, improving aqueous solubility relative to ketone or methyl-substituted analogs (e.g., 1-Benzyl-3-methylpiperidin-4-one) .

Data Table: Key Properties of Selected Analogs

Compound Name Molecular Formula logP* Solubility (mg/mL) Synthetic Yield (%)
(1-Benzyl-4-iodopiperidin-3-yl)methanol C₁₃H₁₆INO 2.8 0.45
(1-Benzyl-4-fluoropiperidin-3-yl)methanol C₁₃H₁₆FNO 1.9 1.2
1-Benzyl-3-methylpiperidin-4-one C₁₃H₁₇NO 2.1 0.8
N-Benzylcarfentanil analog () C₂₃H₂₈N₂O₃ 3.5 0.2 79.9

*Calculated using fragment-based methods.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.